Cas no 119515-38-7 (Picaridin)

• Product Name: Picaridin
• CAS No: 119515-38-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD01756488
• CID: 63435
• Update Time: 2026-05-14

Picaridin Chemical and Physical Properties

Names and Identifiers

• Icaridin
• Picaridin
• sec-Butyl 2-(2-hydroxyethyl)piperidine-1-carboxylate
• Icaridin Standard
• icaridinsec-Butyl 2-(2-hydroxyethyl)piperidine-1-carboxylate
• (RS)-sec-butyl (RS)-2-(2-hydroxyethyl)piperidine-1-carboxyla
• 1 methylpropyl 2 (2 hydroxyethyl)piperidine 1 carboxylate
• 1-methyl-n-propyl 2-(2-hydroxyethyl)-1-piperidinecarboxylate
• 1-methylpropyl 2-(2-hydroxyethyl)-1-piperidinecarboxylate
• 2-(2-hydroxyethyl)-1-piperidinecarboxylic acid 1-methylpropyl ester
• 2-(2-hydroxyethyl)-1-piperidinecarboxylicacid 1-Me
• Bayrepel
• KBR 3023
• Bayrepe
• Icaridine
• BAYREPELVE
• HYDROXYETHYL ISOBUTYL PIPERIDINE CARBOXYLATE
• Propidine
• Pikaridin
• Icaridina
• Cutter Advanced
• Icaridin [INN]
• Icaridinum [INN-Latin]
• Icaridine [INN-French]
• Icaridina [INN-Spanish]
• 1-Piperidinecarboxylic acid, 2-(2-hydroxyethyl)-, 1-methylpropyl ester
• 1-(1-Methylpropoxycarbonyl)-2-(2-hydroxyethyl)piperidine
• 1-Methylpropyl 2-(2-hydroxyethyl)piperidine-1-carboxylate
• AK4

• MDL： MFCD01756488
• Inchi： 1S/C12H23NO3/c1-3-10(2)16-12(15)13-8-5-4-6-11(13)7-9-14/h10-11,14H,3-9H2,1-2H3
• InChI Key： QLHULAHOXSSASE-UHFFFAOYSA-N
• SMILES： O(C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])O[H])=O

Computed Properties

• Exact Mass: 229.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: d20 1.07
• Melting Point: <-170°
• Boiling Point: 2800C
• Flash Point: 142°C
• Refractive Index: nD20 1.4717
• PSA: 49.77000
• LogP: 2.09630

Picaridin Security Information

• Toxicity：LD50 in rats (mg/kg): 4743 orally; >2000 dermally (Yap); LC50 in rainbow trout (96 hr): 173 mg/l; in bobwhite quail (5 day diet): >5000 ppm a.i. in diet (WHO).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids